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Compound of Interest

Compound Name: Thioacetate

Cat. No.: B1230152

Physical and Chemical Properties

Potassium thioacetate (CAS No. 10387-40-3) is an organosulfur compound widely used as a
reagent in organic synthesis, particularly for the introduction of thiol groups.[1]

Appearance and Odor

Potassium thioacetate is a solid at room temperature.[2] Its appearance is most commonly
described as a crystalline powder.[1][3] The color can vary significantly between suppliers and
batches, ranging from white, off-white, or beige to cream, yellow, light brown, or even pale pink
to gray.[2][4][5][6][7][8] It is characterized by a distinct and unpleasant stench.[9][10][11]

Quantitative Physical Data

The key physical and chemical properties of potassium thioacetate are summarized in the

table below for easy reference.
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Property Value Citations

Molecular Formula C2H3KOS [21[3][11]

Molecular Weight 114.21 g/mol [BI[4][11]

Melting Point 173-176 °C (343.4 - 348.8 °F) [41[71[12]
Note: May decompose before

Decomposition Temp. boiling, with one source citing [319]
~240°C.

- , 130.6 °C at 760 mmHg (Note:

Boiling Point N [31[12]
Decomposition may occur)

Density 1.58 g/cm3 [2][12]

pH 11 (10% aqueous solution) [7]

Solubility Profile

Potassium thioacetate's solubility is a critical factor in its application in various reaction

systems.

e Polar Solvents: It is soluble in water, with some sources noting it is highly or readily soluble.

[3][9][13] It is also soluble in polar organic solvents, particularly alcohols like methanol and

ethanol.[3][9][14]

e Nonpolar Solvents: It is generally insoluble in nonpolar solvents such as alkanes, ethers,

benzene, and petroleum ether.[3][9][14]

Stability and Handling

Proper handling and storage are crucial to maintain the integrity of potassium thioacetate.

o Hygroscopicity: The compound is hygroscopic, meaning it readily absorbs moisture from the

air.[3][9][11]

o Air Sensitivity: It is also sensitive to air.[7][9][10]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.targetmol.com/compound/potassium%20thioacetate
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-handling-potassium-thioacetate-yr
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-thioacetate
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-handling-potassium-thioacetate-yr
https://www.chemimpex.com/products/36635
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-thioacetate
https://www.chemimpex.com/products/36635
https://www.fishersci.com/store/msds?partNumber=AC221300250&productDescription=POTASSIUM+THIOACETATE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/Potassium%20thioacetate
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-handling-potassium-thioacetate-yr
https://www.fishersci.com/shop/products/potassium-thioacetate-98-thermo-scientific-1/AAL0540514
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-handling-potassium-thioacetate-yr
https://www.chembk.com/en/chem/Potassium%20thioacetate
https://www.targetmol.com/compound/potassium%20thioacetate
https://www.chembk.com/en/chem/Potassium%20thioacetate
https://www.fishersci.com/store/msds?partNumber=AC221300250&productDescription=POTASSIUM+THIOACETATE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1230152?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-handling-potassium-thioacetate-yr
https://www.fishersci.com/shop/products/potassium-thioacetate-98-thermo-scientific-1/AAL0540514
https://en.wikipedia.org/wiki/Potassium_thioacetate
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-handling-potassium-thioacetate-yr
https://www.fishersci.com/shop/products/potassium-thioacetate-98-thermo-scientific-1/AAL0540514
https://en.wxrtyy.com.cn/news_detail/5.html
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-handling-potassium-thioacetate-yr
https://www.fishersci.com/shop/products/potassium-thioacetate-98-thermo-scientific-1/AAL0540514
https://en.wxrtyy.com.cn/news_detail/5.html
https://www.benchchem.com/product/b1230152?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-handling-potassium-thioacetate-yr
https://www.fishersci.com/shop/products/potassium-thioacetate-98-thermo-scientific-1/AAL0540514
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-thioacetate
https://www.fishersci.com/store/msds?partNumber=AC221300250&productDescription=POTASSIUM+THIOACETATE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/shop/products/potassium-thioacetate-98-thermo-scientific-1/AAL0540514
https://pim-resources.coleparmer.com/sds/87021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

e Incompatibilities: It is incompatible with strong acids and strong oxidizing agents.[7][9]

o Storage Recommendations: To ensure stability, potassium thioacetate should be stored in a
tightly closed container in a cool, dry, and well-ventilated area, preferably under an inert

atmosphere such as argon.[3][4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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